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Compound of Interest

Compound Name: Relebactam

Cat. No.: B560040

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling of
Relebactam in a laboratory setting. Adherence to these guidelines is critical to ensure
personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE) for Handling
Relebactam

All personnel handling Relebactam, particularly in its powdered form, must use the following
personal protective equipment. These requirements are derived from standard safety data
sheets for Relebactam and general best practices for handling potent pharmaceutical
compounds.
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PPE Category Specification Rationale

] o Protects against splashes,
_ Tightly fitting safety goggles or
Eye and Face Protection ) dust, and aerosols that can
a face shield. ) S
cause serious eye Irritation.

- Gloves: Nitrile or other

chemically resistant gloves. _ _
) Prevents skin contact, which

Gloves must be inspected o ]

can cause irritation or allergic
) ] before use and changed ) )
Skin Protection ) ) ) ) reactions. Contaminated

immediately if contaminated. - ]
clothing should be removed

Lab Coat: A flame-retardant ) )

) ) immediately.
and impervious lab coat or

gown.

A NIOSH-approved respirator o ) ) ]
) ) } Minimizes the risk of inhaling
is required when handling the )
) ) the powder, which may cause
Respiratory Protection powdered form of Relebactam ) o ]
o respiratory irritation or allergic
or when adequate ventilation ]
reactions.
cannot be guaranteed.

Operational Plan: From Receipt to Use

A systematic approach to handling Relebactam is crucial for safety and experimental

consistency.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store Relebactam in a tightly closed container in a cool, dry, and well-ventilated
area.[1] Refer to the manufacturer's instructions for specific temperature requirements.

Preparation of Stock Solutions

The following protocols are based on common methodologies for preparing Relebactam for in
vitro studies.

Aqueous Stock Solution Preparation (for immediate use):
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» Environment: Perform all weighing and initial dissolution steps within a certified chemical
fume hood to minimize inhalation exposure.

» Weighing: Tare a sterile, conical tube on a calibrated analytical balance. Carefully weigh the
desired amount of Relebactam powder.

o Dissolution: Add the appropriate volume of sterile phosphate-buffered saline (PBS) to
achieve the target concentration. For example, a solubility of 25 mg/mL in PBS has been
reported.[2]

e Mixing: Gently vortex or sonicate the solution until the Relebactam is completely dissolved.

[2]

 Sterilization: If required for the experiment, sterile filter the solution through a 0.22 um filter
into a new sterile tube.[2]

DMSO Stock Solution Preparation (for long-term storage):
e Environment: As with agueous solutions, work within a chemical fume hood.
e Weighing: Accurately weigh the Relebactam powder.

» Dissolution: Add the required volume of high-purity, anhydrous dimethyl sulfoxide (DMSO) to
dissolve the powder. Solubility in DMSO is reported to be high (e.g., 70 mg/mL).

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[2]

Figure 1. A generalized workflow for the preparation of Relebactam stock solutions.

Disposal Plan: Deactivation and Waste Management

Proper disposal of Relebactam and associated waste is critical to prevent environmental
contamination and the development of antibiotic resistance.

Deactivation of Relebactam Waste

As a beta-lactam compound, Relebactam can be chemically inactivated through hydrolysis.
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Protocol for Deactivation of Liquid Waste:

e Collection: Collect all liquid waste containing Relebactam (e.g., leftover stock solutions,
contaminated media) in a designated, labeled waste container.

 Inactivation: Add a 1 M sodium hydroxide (NaOH) solution to the waste to raise the pH and
induce hydrolysis of the beta-lactam ring. The mixture should be stirred and left overnight at
ambient temperature to ensure complete degradation.

» Neutralization: After inactivation, neutralize the solution with an appropriate acid (e.g.,
hydrochloric acid) before disposal down the drain with copious amounts of water, in
accordance with institutional guidelines.

Solid Waste Disposal

o Contaminated Consumables: All solid waste contaminated with Relebactam (e.g., pipette
tips, tubes, gloves, weighing paper) should be collected in a designated hazardous waste
container.

e Unused Powder: Unused or expired Relebactam powder should be disposed of as
hazardous chemical waste according to institutional and local regulations. Do not discard
directly into the trash or down the drain.
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Figure 2. A logical flow diagram for the disposal of Relebactam waste.

Emergency Procedures
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Emergency Situation Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE. For
small spills of powder, carefully sweep up and
place in a sealed container for disposal. For
Spill liquid spills, absorb with an inert material and
place in a sealed container for disposal.
Ventilate the area and wash the spill site after

material pickup is complete.

This guide is intended to supplement, not replace, institutional safety protocols and the specific
information provided on the manufacturer's Safety Data Sheet. Always consult your institution's
Environmental Health and Safety department for specific guidance on handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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